Cas no 73815-20-0 (8-hydroxy-7-methoxy-5-(2-methylbut-3-en-2-yl)-2H-chromen-2-one)

• Product name: 8-hydroxy-7-methoxy-5-(2-methylbut-3-en-2-yl)-2H-chromen-2-one
• CAS No: 73815-20-0
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 1763299
• PubChem ID: 156431

8-hydroxy-7-methoxy-5-(2-methylbut-3-en-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-7-methoxy-5-(2-methylbut-3-en-2-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 5-(1,1-dimethyl-2-propenyl)-8-hydroxy-7-methoxy-
• 8-hydroxy-7-methoxy-5-(2-methylbut-3-en-2-yl)chromen-2-one
• Celerin
• 2H-1-BENZOPYRAN-2-ONE, 5-(1,1-DIMETHYL-2-PROPEN-1-YL)-8-HYDROXY-7-METHOXY-
• 73815-20-0
• 4-(1,1-Dimethyl-2-propenyl)-8-hydroxy-7-methoxy-2H-1-benzopyran-2-one
• G99WVK4E7Y
• UNII-G99WVK4E7Y
• CHEBI:172503
• Q27278960
• DTXSID80224242

• Inchi： InChI=1S/C15H16O4/c1-5-15(2,3)10-8-11(18-4)13(17)14-9(10)6-7-12(16)19-14/h5-8,17H,1H2,2-4H3
• InChI Key： KATNIMBVOAPAGX-UHFFFAOYSA-N
• SMILES： COc1cc(c2ccc(=O)oc2c1O)C(C)(C)C=C

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins